Cas no 1895258-02-2 (1-(2,3,4,5-tetrafluorophenyl)propan-2-ol)

• Product Name: 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol
• CAS No: 1895258-02-2
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 5879051
• PubChem ID: 117114544
• Update Time: 2025-11-06

1-(2,3,4,5-tetrafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol
• EN300-1816255
• 1895258-02-2

• Inchi： 1S/C9H8F4O/c1-4(14)2-5-3-6(10)8(12)9(13)7(5)11/h3-4,14H,2H2,1H3
• InChI Key： ZEGHPAXLKMTWGT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC(C)O)F)F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol

Introduction to 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol (CAS No. 1895258-02-2)

1-(2,3,4,5-tetrafluorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1895258-02-2, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural motif—a benzene ring substituted with four fluorine atoms and an alcohol functional group at the propyl position—exhibits intriguing chemical and physical properties that make it a valuable candidate for various applications.

The molecular structure of 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol consists of a rigid aromatic core with electron-withdrawing fluorine atoms, which modulate the electronic distribution and reactivity of the molecule. The presence of the hydroxyl group at the second carbon of the propyl chain introduces polarity and hydrogen bonding capabilities, enhancing its solubility in polar solvents and its potential for biological interactions. Such structural features have positioned this compound as a subject of interest in the development of novel drugs, agrochemicals, and advanced materials.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol exemplifies this trend, as its fluorine substitution pattern can influence drug-receptor interactions and metabolic pathways. Studies have demonstrated that fluorinated alcohols like this one can serve as key intermediates in the synthesis of bioactive molecules targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol is its potential application in medicinal chemistry. Researchers have explored its utility as a building block for more complex pharmacophores. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties by modulating cyclooxygenase (COX) activity. The electron-withdrawing effect of the tetrafluoro substituents can fine-tune the reactivity of the alcohol group, enabling selective modifications that enhance drug efficacy.

The synthesis of 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available precursors such as 2,3,4,5-tetrafluorobenzaldehyde. The aldol reaction between this aldehyde and propanal followed by reduction with a suitable reducing agent (e.g., sodium borohydride or lithium aluminum hydride) yields the desired alcohol. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Beyond pharmaceutical applications, 1-(2,3,4,5-tetrafluorophenyl)propan-2-ol has found utility in materials science. Its fluorinated aromatic core imparts thermal stability and chemical resistance to polymers and coatings. Researchers have incorporated this compound into advanced polymer matrices to enhance their performance in harsh environments. Additionally, 1-(2 3 4 5 tetrafluorophenyl)propan 2 ol has been explored as a ligand in catalytic systems due to its ability to coordinate with transition metals and facilitate various organic transformations.

The growing body of research on 1-(2 3 4 5 tetrafluorophenyl)propan 2 ol underscores its significance as a versatile chemical entity. Ongoing studies aim to uncover new synthetic routes and applications for this compound. For instance, recent investigations have focused on its role in designing novel fluorescent probes for biochemical assays due to its photophysical properties. The combination of structural rigidity from the aromatic ring and functional flexibility from the hydroxyl group makes it an attractive scaffold for innovation.

In conclusion, 1-(23455tetrafluorophenyl)propan 22ol (CAS No.1895258-02-2) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering, highlighting its importance in modern chemistry research.